Mercury--methyl(diphenyl)silyl (1/2)

• CAS No.: 59466-93-2
• Molecular Formula: C26H26HgSi2
• Molecular Weight: 595.2 g/mol
• InChI: InChI=1S/2C13H13Si.Hg/c2*1-14(12-8-4-2-5-9-12)13-10-6-3-7-11-13;/h2*2-11H,1H3
• InChI Key: RKDACRPTUGUOTI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C1=CC=CC=C1)C2=CC=CC=C2.C[Si](C1=CC=CC=C1)C2=CC=CC=C2.[Hg]

Description

Mercury–methyl(diphenyl)silyl (1/2) is an organomercury compound that contains a mercury atom bonded to a methyl group and a diphenylsilyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Mercury–methyl(diphenyl)silyl (1/2) typically involves the reaction of mercury(II) chloride with methyl(diphenyl)silyl lithium or Grignard reagents. The reaction is usually carried out in an inert atmosphere to prevent oxidation and moisture interference. The reaction conditions often include low temperatures and the use of solvents such as diethyl ether or tetrahydrofuran to facilitate the reaction .

Industrial Production Methods

Industrial production of Mercury–methyl(diphenyl)silyl (1/2) follows similar synthetic routes but on a larger scale. The process involves the careful handling of mercury compounds due to their toxicity. The use of automated systems and closed reactors helps minimize exposure and ensure safety during production .

Chemical Reactions Analysis

Types of Reactions

Mercury–methyl(diphenyl)silyl (1/2) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form mercury(II) oxide and other oxidation products.

Reduction: Reduction reactions can convert the compound back to elemental mercury or other reduced forms.

Substitution: The methyl and diphenylsilyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield mercury(II) oxide, while substitution reactions can produce various organomercury derivatives .

Scientific Research Applications

Mercury–methyl(diphenyl)silyl (1/2) has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and catalysis, particularly in the formation of carbon-mercury bonds.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential use in medicinal chemistry, including drug development.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of Mercury–methyl(diphenyl)silyl (1/2) involves its interaction with various molecular targets. The compound can bind to sulfhydryl groups in proteins, affecting their function and activity. This binding can lead to changes in cellular processes and pathways, including oxidative stress and disruption of cellular homeostasis .

Comparison with Similar Compounds

Similar Compounds

Methylmercury (II) cation (CH₃Hg⁺): Known for its high toxicity and environmental impact.

Ethylmercury (II) cation (C₂H₅Hg⁺): Used in vaccines as a preservative (thimerosal).

Dimethylmercury ((CH₃)₂Hg): Notoriously toxic and used as an antifungal agent.

Phenylmercuric borate: Used as a topical antiseptic.

Uniqueness

Mercury–methyl(diphenyl)silyl (1/2) is unique due to its specific combination of mercury, methyl, and diphenylsilyl groups. This combination imparts distinct chemical properties and reactivity, making it valuable for specialized applications in research and industry .